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Introduction

Celestolide, with the CAS number 13171-00-1, is a synthetic polycyclic musk fragrance widely

utilized in a variety of consumer products, including perfumes, detergents, soaps, and

cosmetics, for its persistent, warm, and powdery musk scent.[1][2][3][4][5] Chemically known as

1-(6-tert-Butyl-1,1-dimethyl-2,3-dihydro-1H-inden-4-yl)ethanone, and also referred to as ADBI,

it belongs to a class of compounds valued for their stability and longevity in formulations.[3][5]

[6] However, the very properties that make Celestolide a desirable fragrance ingredient—its

chemical stability and lipophilicity—also raise concerns about its environmental fate,

persistence, and potential for bioaccumulation.[4] This technical guide provides a

comprehensive overview of the environmental persistence and biodegradability of Celestolide,

summarizing key data, outlining experimental protocols, and illustrating relevant environmental

processes.

Physicochemical Properties
The environmental behavior of a chemical is largely dictated by its physical and chemical

properties. Celestolide is a solid, lipophilic substance with low water solubility and moderate

volatility.[7] These characteristics are fundamental to understanding its partitioning in the

environment. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Celestolide
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Property Value Reference(s)

Molecular Formula C₁₇H₂₄O [7][8][9]

Molecular Weight 244.37 g/mol [6][7][8]

Physical Form Almost white crystals/solid [7][8]

Melting Point 78.5 °C [6][7]

Boiling Point 304.5 °C at 101.325 kPa [7]

Water Solubility 0.015 mg/L [6][7]

Vapor Pressure 0.05 Pa at 21 °C [7]

Log Kow (Octanol-Water

Partition Coefficient)
5.7 [7]

Henry's Law Constant 1.78 x 10⁻² atm-m³/mol [7]

Bioconcentration Factor (BCF) Estimated at 700 [7]

Environmental Fate and Persistence
Celestolide is considered persistent in the environment due to its extremely low rate of

biodegradation.[4] Its widespread use in personal care and cleaning products leads to its

continuous release into the environment, primarily through wastewater treatment plant (STP)

effluents and biosolids.[4]

Environmental Partitioning
Upon release into the environment, Celestolide's high lipophilicity (Log Kow = 5.7) and low

water solubility govern its distribution.[7]

Water and Sediment: When released into surface waters, Celestolide is expected to adsorb

strongly to suspended solids and sediment.[7] Volatilization from water surfaces is a potential

fate process but is likely attenuated by this adsorption.[7]

Soil: Celestolide exhibits low mobility in soil. Due to its high lipophilicity, a significant fraction

entering STPs (up to 85%) can be removed by adsorption to sludge, which may
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subsequently be applied to land as biosolids, leading to soil contamination. Multimedia

partitioning models predict that Celestolide will predominantly partition to the soil

compartment (approx. 81.9%), with smaller amounts partitioning to water (12.8%) and

sediment (4.65%).

Air: While considered moderately volatile, its atmospheric lifetime is relatively short (a few

hours) due to reactions with OH radicals, suggesting that long-range atmospheric transport

is not a primary concern.[10]
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Start: Assess
Environmental Persistence

Characterize Physicochemical
Properties (LogKow, Solubility, etc.)

Conduct Ready
Biodegradability Test

(e.g., OECD 301)

Pass Criteria Met?
(e.g., >60% in 10-d window)

Classify: Readily
Biodegradable
(Not Persistent)

Yes

Classify: Not Readily
Biodegradable

No

Conduct Further Testing
(e.g., Inherent Biodegradability,

Simulation Studies)

Assess for Persistence (P)
in PBT Evaluation
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1. Preparation
- Add Test Substance to Mineral Medium

- Inoculate with Microorganisms
- Prepare Blank & Reference Controls

2. Incubation (28 days)
- Seal in Respirometer Bottle

- Constant Temperature
- Aerobic Conditions

3. Measurement
- Continuously monitor O₂ consumption

 (pressure change in headspace)

4. Calculation
- Calculate % Biodegradation vs.

Theoretical Oxygen Demand (ThOD)

5. Evaluation
- Compare results to pass level (≥60% ThOD)

- Check for 10-day window criterion

Result: Readily
Biodegradable

Yes

Result: Not Readily
Biodegradable

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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